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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-6-methylaniline

CAS No.: 332903-47-6

Cat. No.: B1603753

Get Quote

Executive Summary & Core Directive
2-Chloro-4-fluoro-6-methylaniline is a poly-substituted aromatic amine. Unlike standard

organic waste, its disposal is governed by two critical chemical functionalities:

The Aniline Moiety: High acute toxicity and potential for oxidation/pressure buildup.

The Halogen Load (Cl, F): Combustion generates corrosive hydrogen chloride (HCl) and

hydrogen fluoride (HF) gases.

Core Directive: This substance must NEVER be disposed of in standard "Non-Halogenated"

solvent streams. It requires a dedicated "Halogenated Organic" waste stream destined for high-

temperature incineration with specific caustic scrubbing capabilities.

Chemical Identification & Hazard Profile
Verify your specific lot against the data below to ensure accurate identification.
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Property Data Operational Implication

CAS Number 332903-47-6
Unique identifier for waste

manifests.[1]

Molecular Formula C₇H₇ClFN
Fluorine content dictates

incinerator choice.

Physical State Liquid / Low-melting solid

May crystallize in cool storage;

requires wide-mouth

containers.

Flash Point >90°C (Estimate)
Combustible. Do not store

near oxidizers.

Acidity/Basicity Weak Base
Incompatible with strong acids

and acid chlorides.

Primary Hazards
Acute Tox.[2][3] (Oral/Dermal),

Skin/Eye Irrit.[2][3]
Double-gloving is mandatory.

Strategic Segregation: The "Why" Behind the
Protocol
Expertise Note: Many researchers default to mixing all organics. For this compound, that is a

critical error.

The Mechanism of Failure
If 2-Chloro-4-fluoro-6-methylaniline is placed in a non-halogenated stream, it may be sent to

a fuel-blending facility or a standard incinerator. Upon combustion:

HCl causes acid rain and equipment corrosion.

HF (Hydrofluoric Acid) gas chemically attacks the refractory brick lining of standard

incinerators, leading to catastrophic infrastructure failure and potential release of toxic

plumes.

Self-Validating Segregation Rule
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The "Halogen Check": Before adding this chemical to any waste container, verify the label

explicitly states "Contains Halogens" or "Halogenated Waste." If the label says "Non-

Halogenated," the disposal is invalid.

Operational Protocol: Step-by-Step Disposal
Phase 1: Preparation & PPE
Goal: Zero dermal contact and inhalation protection.

Respiratory: Work inside a certified fume hood.

Dermal: Nitrile gloves (minimum 0.11 mm thickness) provide splash protection. For

prolonged handling, use Laminate film (Silver Shield) gloves as anilines can permeate nitrile

over time.

Eye: Chemical splash goggles (safety glasses are insufficient for liquid handling).

Phase 2: Container Selection
Compatibility: Anilines are organic bases.

Recommended: HDPE (High-Density Polyethylene) or Borosilicate Glass.

Forbidden: Metal containers (aluminum/steel) can corrode or catalyze degradation over long

storage periods due to trace hydrolysis of the halogens.

Phase 3: Waste Stream Assignment
Follow this decision matrix to assign the correct waste stream.
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Waste Generation:
2-Chloro-4-fluoro-6-methylaniline

Is the waste pure substance
or mixed with solvents?

Pure Substance

Pure

Mixture

Mixed

Assign to Stream:
HALOGENATED ORGANIC

Check Co-Solvents

Contains Oxidizers?
(Peroxides, Nitric Acid)

STOP: Neutralize/Quench
Oxidizer First

Yes

No

After Treatment

Container: HDPE or Glass
Label: 'Toxic, Halogenated'

Click to download full resolution via product page

Figure 1: Decision logic for waste stream assignment. Note the critical stop point for oxidizers.
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Phase 4: Labeling & Storage
Tagging: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: List "2-Chloro-4-fluoro-6-methylaniline" explicitly. Do not use abbreviations.

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Storage: Store in a secondary containment tray within a flammable safety cabinet. Keep

away from nitric acid and other strong oxidizers.

Emergency Contingencies
Spill Management (Small Scale < 500 mL)

Do NOT use paper towels or sawdust. Aromatic amines can react with cellulose or increase

flammability surface area.

Protocol:

Evacuate the immediate area.

Don full PPE (including respiratory protection if outside hood).

Cover spill with vermiculite, dry sand, or a commercial chem-sorb pad.

Scoop absorbed material into a wide-mouth jar.

Label as "Debris contaminated with 2-Chloro-4-fluoro-6-methylaniline."

Accidental Exposure[4][5]
Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol

(ethanol/isopropanol) as this increases skin permeability and systemic absorption of the

aniline.

Eye Contact: Flush for 15 minutes. Seek immediate medical attention.
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Regulatory Framework (US Context)
RCRA Status: While 2-Chloro-4-fluoro-6-methylaniline is not explicitly P- or U-listed by

name, it must be characterized.

Characteristic Waste: If mixed with flammable solvents, it carries the D001 (Ignitable) code.

Toxicity: Due to the halogenated benzene ring structure, it is best practice to manage it as if

it were a D043 (Vinyl chloride) or similar halogenated organic to ensure proper incineration

protocols are triggered at the disposal facility.

EPA Waste Code Recommendation:D001 (if flammable solvent used), F002 (if spent

halogenated solvents are present). If pure, label clearly for Incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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